Cas no 882749-18-0 (1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one
• CAS No: 882749-18-0
• CID: 4663749
• Update Time: 2025-06-26

1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one

1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one: A Promising Compound in Pharmaceutical Research

1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its CAS number, 882749-18-0, serves as a critical identifier for this compound, enabling precise reference in scientific literature and databases. The molecular framework of this compound is characterized by a benzodioxol ring system, a sulfanyl group, and a propanone moiety, which collectively contribute to its potential biological activities. Recent studies have highlighted its role in modulating cellular pathways related to oxidative stress, inflammation, and neurodegenerative processes, making it a subject of interest for drug development.

The chemical structure of 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one is a complex hybrid of aromatic and heterocyclic systems. The 1,3-benzodioxol ring, a six-membered oxygen-containing heterocycle, is a common structural motif in many bioactive compounds. This ring system is connected to a propanone group through a methylene bridge, which introduces steric and electronic effects that influence the compound's reactivity and biological interactions. The sulfanyl group, attached to the 4-methylphenyl ring, further enhances its lipophilicity and potential for membrane permeability, which are critical factors in drug delivery and target specificity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one through multistep organic reactions. A 2023 study published in Journal of Medicinal Chemistry reported a novel approach involving palladium-catalyzed cross-coupling reactions to assemble the core structure of this compound. The synthetic strategy emphasized the use of green chemistry principles to minimize environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing. This synthetic route has been optimized for scalability, making it a viable option for large-scale production in preclinical and clinical settings.

Biological studies on 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one have revealed its potential as an antioxidant and anti-inflammatory agent. In vitro experiments conducted in 2022 demonstrated that the compound significantly inhibits the activity of reactive oxygen species (ROS) in neuronal cells, suggesting its protective role against oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative damage plays a pivotal role in disease progression. The compound's ability to modulate the Nrf2/KEAP1 pathway, a key regulator of cellular antioxidant defenses, further supports its therapeutic potential.

Pharmacological research has also explored the anti-inflammatory properties of 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one. A 2023 study in Pharmacological Reports showed that the compound suppresses the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This effect was mediated through the inhibition of NF-κB signaling, a central pathway in inflammatory responses. These findings suggest that the compound could be developed into a novel therapeutic agent for inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's interaction with lipid rafts and membrane receptors has been investigated to understand its mechanism of action. A 2024 study using molecular dynamics simulations revealed that the sulfanyl group of the compound facilitates its incorporation into lipid bilayers, enhancing its ability to interact with membrane-bound receptors. This property may contribute to its efficacy in modulating intracellular signaling pathways, such as those involved in cell survival and apoptosis. The compound's ability to target multiple pathways simultaneously makes it a promising candidate for the treatment of complex diseases with multifactorial etiologies.

In the realm of drug development, 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one has been evaluated for its potential as a lead compound in the design of novel therapeutics. A 2023 review in Drug Discovery Today highlighted the compound's structural versatility, which allows for the modification of functional groups to enhance its pharmacokinetic properties. For instance, substituting the 4-methylphenyl ring with other aromatic moieties has been shown to improve the compound's solubility and metabolic stability, critical factors in the development of orally administered drugs.

Despite its promising profile, challenges remain in the translation of 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one into clinical applications. Issues such as toxicity, bioavailability, and specificity of action require further investigation. Ongoing preclinical studies are focused on optimizing the compound's therapeutic index and minimizing potential side effects. Additionally, the development of prodrug derivatives to enhance its delivery to target tissues is an area of active research.

In summary, 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-methylphenyl)sulfanyl]propan-1-one represents a significant advancement in the field of pharmaceutical science. Its unique molecular structure and multifaceted biological activities position it as a potential therapeutic agent for a range of diseases. Continued research into its mechanisms of action, pharmacokinetics, and therapeutic applications will be crucial in unlocking its full potential in the treatment of human diseases.